(1R,4S,9R,10R,13R)-5,5,9-Trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-3,7,15-triol

• IUPAC Name: (1R,4S,9R,10R,13R)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-3,7,15-triol
• InChI: InChI=1S/C20H32O3/c1-11-12-5-6-15-19(4)9-13(21)8-18(2,3)16(19)14(22)10-20(15,7-12)17(11)23/h12-17,21-23H,1,5-10H2,2-4H3/t12-,13?,14?,15-,16+,17?,19-,20-/m1/s1
• InChI Key: OUDUFOYDAUOXPD-UZHLRENFSA-N
• Canonical SMILES: CC1(CC(CC2(C1C(CC34C2CCC(C3)C(=C)C4O)O)C)O)C
• Isomeric SMILES: C[C@]12CC(CC([C@@H]1C(C[C@@]34[C@@H]2CC[C@H](C3)C(=C)C4O)O)(C)C)O
• Molecular Formula: C20H32O3
• Molecular Weight: 320.5 g/mol

Description

Synthesis Analysis

Synthetic approaches to complex molecules often involve multi-step reactions, starting from simpler precursors. For instance, the synthesis of 13-Aza-4,4,8,8,12,12-hexamethyl-2,6,10-trioxatricyclo[7,3,1,05,13]tridecane showcases a method for constructing detailed cyclic structures, highlighting the intricacy of synthesizing complex molecules (Kehagia et al., 1995).

Molecular Structure Analysis

The determination of molecular structures is crucial for understanding the chemical behavior of molecules. Techniques such as X-ray diffraction and NMR spectroscopy are commonly employed. For example, the crystal structure of 16-Isopropyl-5,9-dimethyltetracyclo[10.2.2.01,10.04,9]hexadec-15-ene-5,13,14-trimethanol ethanol monosolvate was elucidated, revealing the arrangement of atoms within the molecule and its interactions with the solvent (Jian Li et al., 2011).

Chemical Reactions and Properties

The reactivity of complex molecules can be studied through their interactions and reactions with other chemicals. For instance, the reactions of 3,10-epoxycyclo[10.2.2.02,11.04,9]hexadeca-4,6,8,13-tetraene have been explored, providing insights into intramolecular migrations and the formation of new bonds (Menzek & Altundas, 2006).

Physical Properties Analysis

Physical properties such as melting points, boiling points, solubility, and crystal structures are fundamental characteristics that help in the identification and application of chemical compounds. The single crystal X-ray structures of 4-heptadecyl derivatives of (1R,5S)-3,6,8-trioxabicyclo[3.2.1]octane provide valuable data on the solid-state arrangement and physical properties of these compounds (Moring et al., 1995).

Chemical Properties Analysis

Chemical properties are investigated to understand reactivity, stability, and compatibility of molecules. Studies on compounds like the reactions of 1,6-bis(trimethylsilyl)-hexa-3-ene-1,5-diynes towards various reagents offer insights into the chemical behavior and potential applications of complex molecules (Wrackmeyer et al., 2002).

Scientific Research Applications

Natural Diterpenoid Applications

Research on natural diterpenoids, such as kamebanin, shows that these compounds possess cytotoxic and antibacterial activities, attributed to their unique structural features including multiple ring systems and active functional groups. The study by Cuirong Sun, Hao Shi, and Yuan-jiang Pan (2002) discusses kamebanin's structure-activity relationship, emphasizing its potential in developing new antibacterial and anticancer agents (Sun, Shi, & Pan, 2002).

Synthesis and Structural Analysis

The synthesis and structural analysis of complex organic molecules are crucial in understanding their potential applications. A study on the synthesis and characterization of triorganotin(IV) derivatives of sodium deoxycholate highlights the antimicrobial and antitumor activities of these compounds, suggesting their use as potent antifungal agents and in cancer treatment. This research by F. Shaheen et al. (2014) contributes to the development of new compounds with significant bioactivity (Shaheen, Ali, Rosario, & Shah, 2014).

Structural Insights from X-ray Crystallography

X-ray crystallography offers detailed insights into molecular structures, facilitating the exploration of their potential applications. For example, the study on the bark of Aglaia exima by Agus Safariari et al. (2012) reveals the structure of a natural compound, providing a basis for understanding its bioactive properties (Safariari, Supriadin, Supratman, Awang, & Ng, 2012).

Potential Applications in Material Science

Research also extends into material science, where the synthesis and properties of polymers for controlled drug release are explored. The work by M. Sintzel et al. (1997) on viscous poly(ortho-ester)s demonstrates the impact of molecular structure on the physio-chemical characteristics of polymers, affecting their application in drug delivery systems (Sintzel, Merkli, Heller, Tabatabay, & Gurny, 1997).

Mechanism of Action

Target of Action

It is known that diterpenoids, the class of compounds to which 16-kaurene-2,6,15-triol belongs, have a wide range of biological activities .

Mode of Action

Diterpenoids are known for their structural diversity and pronounced biological activities .

Biochemical Pathways

It is known that diterpenoids can affect a wide range of biochemical pathways, depending on their specific structure and the biological context .

Result of Action

Diterpenoids are known for their diverse biological activities, which can range from antitumor, antifungal, and antibacterial to anti-inflammatory activities .

Action Environment

It is known that the biological activity of diterpenoids can be influenced by a variety of factors, including the specific biological context and the presence of other compounds .